1-(Morpholin-4-yl)propan-2-yl 4-methoxybenzoate

• Molecular Formula: C15H21NO4
• Molecular Weight: 279.33 g/mol
• IUPAC Name: 1-morpholin-4-ylpropan-2-yl 4-methoxybenzoate
• InChI: InChI=1S/C15H21NO4/c1-12(11-16-7-9-19-10-8-16)20-15(17)13-3-5-14(18-2)6-4-13/h3-6,12H,7-11H2,1-2H3
• InChI Key: CWDHPEPIPPEJOC-UHFFFAOYSA-N
• SMILES: CC(CN1CCOCC1)OC(=O)C2=CC=C(C=C2)OC

Description

1-(Morpholin-4-yl)propan-2-yl 4-methoxybenzoate is a chemical compound that has gained interest in scientific research due to its potential applications in various fields. This compound is also known as MPPB and has the chemical formula C15H21NO4.

Scientific Research Applications

MPPB has been used in various scientific research applications, including as a ligand for the sigma-1 receptor, a protein that is involved in the regulation of cellular functions such as calcium signaling, ion channel activity, and apoptosis. MPPB has also been studied as a potential therapeutic agent for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

Mechanism of Action

MPPB binds to the sigma-1 receptor and modulates its activity, leading to the regulation of various cellular functions. The exact mechanism of action of MPPB is not fully understood, but it is believed to involve the modulation of intracellular calcium signaling and the activation of various signaling pathways.
Biochemical and Physiological Effects:
MPPB has been shown to have various biochemical and physiological effects, including the modulation of calcium signaling, the regulation of ion channel activity, and the inhibition of apoptosis. MPPB has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

MPPB has several advantages for lab experiments, including its high purity and stability, as well as its ability to bind specifically to the sigma-1 receptor. However, MPPB also has some limitations, including its relatively low solubility in water and its potential toxicity at high concentrations.

Future Directions

There are several future directions for the study of MPPB, including the development of more potent and selective sigma-1 receptor ligands, the investigation of its potential therapeutic applications in other diseases, and the elucidation of its exact mechanism of action. Additionally, the development of new synthetic methods for MPPB could lead to more efficient and cost-effective production of this compound.
In conclusion, 1-(Morpholin-4-yl)propan-2-yl 4-methoxybenzoate is a promising compound with potential applications in various scientific research fields. Its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research is necessary to fully understand the potential of MPPB and its role in various biological processes.

Synthesis Methods

The synthesis of MPPB involves the reaction between 4-methoxybenzoyl chloride and 1-(morpholin-4-yl)propan-2-amine in the presence of a base such as triethylamine. The reaction yields MPPB as a white crystalline solid with a melting point of 80-82°C.